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Compound of Interest

Compound Name: 2-Amino-1-naphthol hydrochloride

Cat. No.: B1252239 Get Quote

2-Amino-1-naphthol Hydrochloride: A
Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Amino-1-naphthol hydrochloride is a naphthalene-derived aromatic amine that serves as a

valuable intermediate in various chemical syntheses. Its structure, featuring both an amino and

a hydroxyl group on the naphthalene ring, makes it a versatile building block for the synthesis

of dyes, pigments, and other complex organic molecules. This technical guide provides a

detailed overview of the chemical properties, structure, synthesis, and analysis of 2-Amino-1-
naphthol hydrochloride, tailored for professionals in research and development.

Chemical Structure and Properties
2-Amino-1-naphthol hydrochloride is the hydrochloride salt of 2-Amino-1-naphthol. The

presence of the hydrochloride group enhances its stability and water solubility compared to the

free base.

Chemical Structure:

Caption: Chemical structure of 2-Amino-1-naphthol hydrochloride.
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Physicochemical Properties:

Property Value Reference

CAS Number 41772-23-0 [1]

Molecular Formula C₁₀H₁₀ClNO [1]

Molecular Weight 195.65 g/mol [1]

Appearance
White to gray to brown

powder/crystal
[2]

Purity ≥95% to >98.0% [1][2]

Solubility Soluble in methanol. [1]

Storage
4°C, stored under nitrogen,

away from moisture.
[1]

Computational Data:

Property Value Reference

Topological Polar Surface Area

(TPSA)
46.25 Å² [3]

logP 2.5494 [3]

Hydrogen Bond Donors 2 [3]

Hydrogen Bond Acceptors 2 [3]

Rotatable Bonds 0 [3]

Experimental Protocols
Synthesis of 2-Amino-1-naphthol Hydrochloride
A common and well-documented method for the preparation of 2-Amino-1-naphthol
hydrochloride involves the reduction of an azo dye, specifically Orange II, which is
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synthesized from β-naphthol. The following protocol is adapted from established procedures

found in Organic Syntheses.[1]

Materials:

Sulfanilic acid dihydrate

Anhydrous sodium carbonate

Sodium nitrite

Concentrated hydrochloric acid

β-naphthol

Sodium hydroxide

Ice

Sodium hydrosulfite

Stannous chloride (optional, for purification)

Decolorizing carbon (optional, for purification)

Ether

Procedure:

Diazotization of Sulfanilic Acid:

Dissolve 105 g (0.5 mole) of sulfanilic acid dihydrate and 26.5 g (0.25 mole) of anhydrous

sodium carbonate in 500 cc of water by heating and stirring.

Cool the solution to 15°C in an ice bath.

Add a solution of 37 g (0.54 mole) of sodium nitrite in 100 cc of water.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

http://www.orgsyn.org/demo.aspx?prep=CV2P0033
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1252239?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pour the resulting solution at once into a mixture of 106 cc (1.25 moles) of concentrated

hydrochloric acid and 600 g of ice.

Coupling to form Orange II:

Dissolve 72 g (0.5 mole) of β-naphthol in a warm solution of 110 g (2.75 moles) of sodium

hydroxide in 600 cc of water.

Cool the solution to about 5°C by adding 400 g of ice.

Add the suspension of the diazonium salt from step 1 and stir well.

Allow the mixture to stand without external cooling for one hour, during which the azo

compound (Orange II) will separate.

Reduction to 2-Amino-1-naphthol:

To the paste of Orange II, add 2.5 L of water and 250 cc of concentrated hydrochloric acid.

Heat the mixture to 85-90°C with steam while stirring for one hour.

Filter the hot mixture and cool the filtrate to 35-40°C in an ice bath.

Filter the claret-colored solution into 1.2 L of concentrated hydrochloric acid. 2-Amino-1-
naphthol hydrochloride will precipitate.

Allow the mixture to stand for at least two hours with occasional agitation.

Isolation and Washing:

Collect the precipitated hydrochloride on a Büchner funnel.

Wash the product successively with three small portions of 20% hydrochloric acid and

three 50-cc portions of ether.[1]

Dry the product in the air. The yield is typically 180–200 g.[1]

Purification (optional):
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Dissolve the crude product in hot water containing a small amount of sodium bisulfite.[1]

Filter the solution.

Reprecipitate the purified 2-Amino-1-naphthol hydrochloride by adding hydrochloric acid.

[1]

Alternatively, dissolve the material by heating in a solution of 2 g of stannous chloride and 2

cc of concentrated hydrochloric acid in 1 L of water.[1]

Clarify the hot solution by filtration through a mat of decolorizing carbon.

Add 100 cc of concentrated hydrochloric acid, cool in an ice bath, and add another 100 cc of

acid to induce crystallization of the pure product.[1]

Synthesis Workflow Purification Workflow
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Caption: Experimental workflow for the synthesis and purification of 2-Amino-1-naphthol
hydrochloride.

Biological Activity and Signaling Pathways
While many naphthalene derivatives exhibit a range of biological activities, there is limited

contemporary research on the specific biological roles or signaling pathway interactions of 2-
Amino-1-naphthol hydrochloride. Historical studies from the mid-20th century investigated its

carcinogenic properties in the context of its parent amine, 2-naphthylamine, which is a known

carcinogen.[4][5] However, these studies do not elucidate a specific mechanism of action

involving signaling pathways.

Current research on related compounds, such as amidoalkyl naphthols, indicates a broad

spectrum of biological activities including antiviral, antibacterial, and antioxidant properties.[6]
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These activities are generally attributed to the overall chemical structure rather than interaction

with a specific signaling cascade.

Therefore, at present, there is no established evidence to suggest that 2-Amino-1-naphthol
hydrochloride directly modulates specific signaling pathways. Its primary significance in the

scientific community remains as a chemical intermediate.

Safety and Handling
2-Amino-1-naphthol hydrochloride is classified as a hazardous substance and should be

handled with appropriate personal protective equipment.

Hazard Identification:

Causes serious eye damage.[7]

May be harmful if swallowed or in contact with skin.

May cause skin irritation.[8]

Precautionary Measures:

Wear protective gloves, eye protection, and face protection.

Wash skin thoroughly after handling.

Store in a well-ventilated place. Keep container tightly closed.

For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Conclusion
2-Amino-1-naphthol hydrochloride is a key synthetic intermediate with well-defined chemical

properties and established synthesis protocols. While its direct biological applications and

interactions with cellular signaling pathways are not extensively characterized, its utility in the

synthesis of a wide range of organic compounds makes it a compound of interest for chemists

and researchers in drug discovery and materials science. This guide provides a foundational
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understanding of its chemistry and handling to support its effective use in a research and

development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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